![molecular formula C21H27N5O B5554155 3-isopropyl-1-methyl-N-[3-(2-methyl-1H-imidazol-1-yl)-1-phenylpropyl]-1H-pyrazole-5-carboxamide](/img/structure/B5554155.png)
3-isopropyl-1-methyl-N-[3-(2-methyl-1H-imidazol-1-yl)-1-phenylpropyl]-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is part of a class of molecules that have been explored for their chemical synthesis, molecular structure, interactions, and physical and chemical properties. The research delves into various aspects of these molecules, including synthesis methodologies, structural analysis, and the evaluation of their chemical and physical characteristics.
Synthesis Analysis
The synthesis of related compounds often involves one-pot reactions and specific isomer formations, with variations in substituents affecting the reaction outcomes and product ratios. For instance, the synthesis involving pyrazole and isoxazole frameworks has been demonstrated, highlighting methodologies for constructing complex molecules from simpler precursors through reactions such as the one-pot synthesis of 3-methylisoxazole-5-carboxamides and the differentiation of isomers in specific pyrazole derivatives (Martins et al., 2002) (McLaughlin et al., 2016).
Molecular Structure Analysis
The molecular structure of related compounds has been extensively analyzed through techniques such as X-ray crystallography, showcasing the arrangements of atoms within the molecules and their spatial configurations. These studies provide insight into the molecular geometries and the potential implications for their reactivity and interactions (Kumara et al., 2018).
Chemical Reactions and Properties
Research into the chemical reactivity of such compounds includes exploring their participation in various chemical reactions, the formation of specific products, and the influence of different functional groups on their behavior. Studies have highlighted novel synthetic routes and the generation of diverse chemical structures with unique properties (Prabakaran et al., 2012).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting points, and stability, are crucial for their potential applications. Research has provided data on the thermal stability and solvency effects, which are essential for understanding the practical applications and handling of these chemicals (Kumara et al., 2018).
Scientific Research Applications
Synthesis and Reactivity
One of the primary areas of research involving similar compounds to 3-isopropyl-1-methyl-N-[3-(2-methyl-1H-imidazol-1-yl)-1-phenylpropyl]-1H-pyrazole-5-carboxamide focuses on their synthesis and the exploration of their reactivity. For instance, Yıldırım et al. (2005) examined the functionalization reactions of related pyrazole compounds, revealing insights into their potential reactivity and mechanisms of action in chemical synthesis (Yıldırım, Kandemirli, & Demir, 2005). Such research lays the groundwork for understanding how similar compounds can be synthesized and modified for various applications.
Medicinal Chemistry and Drug Discovery
Another significant area of application for compounds with similar structures involves medicinal chemistry and the discovery of new drugs. For example, the study by Thangarasu, Manikandan, and Thamaraiselvi (2019) showcases the synthesis of novel pyrazole derivatives and evaluates their biological properties, including antioxidant, anti-breast cancer, and anti-inflammatory effects, through in silico, in vitro, and cytotoxicity validations (Thangarasu, Manikandan, & Thamaraiselvi, 2019). This research underscores the potential therapeutic applications of these compounds in treating various diseases.
Modification Strategies to Reduce Metabolism
The modification of similar compounds to improve their stability and reduce metabolism is another critical research area. Linton et al. (2011) discuss various strategies to alter similar compounds to avoid rapid metabolism by enzymes such as aldehyde oxidase, a key consideration in drug design and development for enhancing efficacy and reducing side effects (Linton et al., 2011).
Antitumor Activities
The exploration of antitumor activities is yet another facet of research. Studies such as that by Stevens et al. (1984) delve into the synthesis and evaluation of imidazotetrazines, revealing their potential as broad-spectrum antitumor agents (Stevens, Hickman, Stone, Gibson, Baig, Lunt, & Newton, 1984). These findings indicate the potential for developing new anticancer therapies based on the structural framework of pyrazole derivatives.
Analytical and Synthetic Challenges
Lastly, the study by McLaughlin et al. (2016) provides an example of the analytical and synthetic challenges encountered in research involving complex compounds like 3-isopropyl-1-methyl-N-[3-(2-methyl-1H-imidazol-1-yl)-1-phenylpropyl]-1H-pyrazole-5-carboxamide. This research highlights the importance of accurate characterization and differentiation of similar compounds for scientific and therapeutic applications (McLaughlin et al., 2016).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-methyl-N-[3-(2-methylimidazol-1-yl)-1-phenylpropyl]-5-propan-2-ylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N5O/c1-15(2)19-14-20(25(4)24-19)21(27)23-18(17-8-6-5-7-9-17)10-12-26-13-11-22-16(26)3/h5-9,11,13-15,18H,10,12H2,1-4H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDOQLLSGSBTXCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1CCC(C2=CC=CC=C2)NC(=O)C3=CC(=NN3C)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-isopropyl-1-methyl-N-[3-(2-methyl-1H-imidazol-1-yl)-1-phenylpropyl]-1H-pyrazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.